Cas no 2137541-71-8 (Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]-)

• Product Name: Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]-
• CAS No: 2137541-71-8
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 5278464
• Update Time: 2025-06-13

Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]-

• Inchi： 1S/C10H11ClN2/c1-13(2)7-9-3-8(6-12)4-10(11)5-9/h3-5H,7H2,1-2H3
• InChI Key： OOPDORJBWCPVFN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(CN(C)C)=CC(Cl)=C1

Additional information on Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]-

Recent Advances in the Study of Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]- (CAS: 2137541-71-8)

Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]- (CAS: 2137541-71-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery and development, particularly due to its unique structural features and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound has been identified as a promising scaffold for the development of novel therapeutic agents. Its structure, featuring a benzonitrile core with a chloro substituent and a dimethylamino methyl group, allows for versatile chemical modifications. Recent synthetic approaches have optimized the yield and purity of 2137541-71-8, enabling more extensive biological evaluations. These advancements are critical for the compound's progression into preclinical studies.

Pharmacological studies have revealed that Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]- exhibits notable activity against specific biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate its ability to modulate neurotransmitter systems, which could be relevant for neurological disorders. These findings underscore the compound's multifaceted biological profile.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity. Computational modeling and in vitro assays have provided insights into its binding interactions with target proteins, offering a foundation for the design of more potent derivatives. Such detailed mechanistic understanding is essential for optimizing the compound's therapeutic potential.

In conclusion, Benzonitrile, 3-chloro-5-[(dimethylamino)methyl]- (CAS: 2137541-71-8) represents a promising candidate for further drug development. Its synthetic accessibility, diverse biological activities, and well-characterized mechanism of action make it a valuable subject of ongoing research. Future studies should focus on advancing this compound through preclinical and clinical stages, with the ultimate goal of translating these findings into novel therapeutics for various diseases.